Cas no 269410-06-2 (1-Bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene)

• Product Name: 1-Bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
• CAS No: 269410-06-2
• MF: C₁₂H₁₆BBrO₂
• MW: 282.969243049622
• MDL: MFCD08276318
• CID: 247955
• PubChem ID: 21923944
• Update Time: 2025-10-23

1-Bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane,2-(2-bromophenyl)-4,4,5,5-tetramethyl-
• 1-Bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
• 2-Bromophenylboronic Acid Pinacol Ester
• 5185AJ
• FCH2817189
• SY024421
• B2828
• 2-(2-Bromophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborole
• AS-55620
• CS-0173865
• AKOS015835208
• MFCD08276318
• EN300-1706322
• Z2049763657
• DTXSID70620178
• FT-0740383
• SCHEMBL5899566
• T70694
• 2-(2-bromophenyl)-4, 4, 5, 5-tetramethyl-1, 3, 2-dioxaborolane
• 269410-06-2
• DA-28664
• BQVWGVYJHSRHSD-UHFFFAOYSA-N
• DTXCID20570932

• MDL： MFCD08276318
• Inchi： 1S/C12H16BBrO2/c1-11(2)12(3,4)16-13(15-11)9-7-5-6-8-10(9)14/h5-8H,1-4H3
• InChI Key： BQVWGVYJHSRHSD-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 282.04300
• Monoisotopic Mass: 282.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 1.29
• Boiling Point: 332.4°C at 760 mmHg
• Flash Point: 154.8°C
• Refractive Index: 1.527
• PSA: 18.46000
• LogP: 2.74830

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-Bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene

1-Bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene: A Comprehensive Overview

The compound 1-Bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene (CAS No. 269410-06-2) is a significant molecule in the field of organic chemistry and materials science. This compound is widely recognized for its unique structural properties and its role in various synthetic applications. The dioxaborolane moiety within its structure contributes to its stability and reactivity, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of dioxaborolane-containing compounds in the development of new materials with tailored electronic properties. For instance, researchers have utilized 1-Bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene as a precursor in the synthesis of boron-based semiconductors. These materials exhibit exceptional performance in optoelectronic devices due to their unique electronic configurations.

The synthesis of CAS No. 269410-06-2 involves a multi-step process that combines bromination and boron-containing reagents. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. This compound is particularly notable for its ability to undergo various cross-coupling reactions, which are critical in the construction of complex molecular architectures.

In terms of applications, 1-Bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene has found extensive use in the field of drug discovery. Its ability to act as a versatile building block allows chemists to design molecules with specific biological activities. Recent research has demonstrated its potential in the development of novel anticancer agents through targeted delivery systems.

Moreover, the compound's role in materials science extends to its application in the synthesis of advanced polymers and composites. The incorporation of dioxaborolane groups into polymer backbones has been shown to enhance mechanical properties and thermal stability. These advancements are particularly relevant in industries such as aerospace and electronics.

The study of CAS No. 269410-06-2 has also contributed significantly to our understanding of boron chemistry. Its unique reactivity patterns provide insights into the design of new catalysts and reaction mechanisms. For example, recent findings have revealed novel pathways for cross-coupling reactions involving boron-containing intermediates.

In conclusion, 1-Bromo-2-(4,4,5,5-tetramethyl-1